Cas no 885229-42-5 (1-(6-methoxypyridin-3-yl)propan-1-one)

• Product Name: 1-(6-methoxypyridin-3-yl)propan-1-one
• CAS No: 885229-42-5
• Molecular Formula: C₉H₁₁NO₂
• Molecular Weight: 165.189142465591
• MDL: MFCD18802862
• CID: 1120453
• PubChem ID: 57830563

1-(6-methoxypyridin-3-yl)propan-1-one Properties

Names and Identifiers

• 1-(6-methoxy-3-pyridinyl)-1-Propanone
• 1-(6-methoxypyridin-3-yl)propan-1-one
• 1-(6-Methoxy-pyridin-3-yl)-propan-1-one
• 885229-42-5
• AS-63335
• MFCD18802862
• DTXSID501286632
• W11395
• FT-0708616
• SCHEMBL2186062
• CS-0035755
• SB54692
• A1-09628
• QPQZLVUOFQEHBY-UHFFFAOYSA-N
• DA-40873
• AKOS027255865

• MDL： MFCD18802862
• InChIKey： QPQZLVUOFQEHBY-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO2/c1-3-8(11)7-4-5-9(12-2)10-6-7/h4-6H,3H2,1-2H3
• SMILES： O(C)C1=CC=C(C=N1)C(CC)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones